1-(4-Bromophenylsulfonyl)-2-methyl-1H-imidazole
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Overview
Description
1-(4-Bromophenylsulfonyl)-2-methyl-1H-imidazole is a useful research compound. Its molecular formula is C10H9BrN2O2S and its molecular weight is 301.16 g/mol. The purity is usually 95%.
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Scientific Research Applications
Anion Exchange Membranes for Energy Applications
Imidazole-based polymers have been explored for their potential in energy conversion technologies, specifically in alkaline fuel cells. A study on poly(arylene ether sulfone) containing bulky imidazole groups highlighted the synthesis of novel polymers designed for alkaline anion exchange membranes (AEMs). These membranes exhibit significant ionic conductivity and enhanced alkaline stability, crucial for efficient and durable fuel cell operations (Yang et al., 2014).
Antimicrobial Agents
Imidazole derivatives have been identified as potent antimicrobial agents. The synthesis of novel imidazoles and their evaluation against a range of microbial species underscore the therapeutic potential of these compounds. For instance, certain imidazole derivatives have shown significant activity against Candida albicans, suggesting their application in treating fungal infections (Narwal et al., 2012).
Chemical Synthesis and Catalysis
The versatility of imidazole compounds extends to their use in chemical synthesis and catalysis. Research into the bromination of imidazole precursors highlights innovative approaches to producing brominated imidazole derivatives, which are valuable intermediates in organic synthesis (Lobana et al., 2011). Furthermore, imidazolium salts have been utilized as catalysts in the synthesis of complex organic molecules, demonstrating the broad applicability of imidazole-based compounds in facilitating diverse chemical reactions (Moosavi‐Zare et al., 2013).
Mechanism of Action
Target of Action
Similar compounds containing an l-valine residue and a 4-[(4-bromophenyl)sulfonyl]phenyl moiety have shown promising potential for developing novel antimicrobial agents to fight gram-positive pathogens .
Mode of Action
Similar compounds have been tested for antimicrobial action against bacterial and fungal strains .
Biochemical Pathways
It’s worth noting that similar compounds have shown antimicrobial and antibiofilm actions , suggesting they may interfere with the biochemical pathways involved in microbial growth and biofilm formation.
Result of Action
Similar compounds have shown antimicrobial action against bacterial and fungal strains, as well as antioxidant activity .
Properties
IUPAC Name |
1-(4-bromophenyl)sulfonyl-2-methylimidazole |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9BrN2O2S/c1-8-12-6-7-13(8)16(14,15)10-4-2-9(11)3-5-10/h2-7H,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SPOIIUHBZFJLOA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=CN1S(=O)(=O)C2=CC=C(C=C2)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9BrN2O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30355530 |
Source
|
Record name | 1-(4-Bromobenzene-1-sulfonyl)-2-methyl-1H-imidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30355530 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
301.16 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
324776-97-8 |
Source
|
Record name | 1-(4-Bromobenzene-1-sulfonyl)-2-methyl-1H-imidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30355530 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.